Cas no 20442-11-9 (2-butoxyethyl nonan-1-oate)

2-butoxyethyl nonan-1-oate structure

2-butoxyethyl nonan-1-oate structure

Product Name:2-butoxyethyl nonan-1-oate

CAS No:20442-11-9

Molecular Formula:C₁₅H₃₀O₃

Molecular Weight:258.3969

CID:909794

PubChem ID:88541

2-butoxyethyl nonan-1-oate Properties

Names and Identifiers

- 2-butoxyethyl nonan-1-oate
- 2-butoxyethyl nonanoate
- Nonanoic acid, 2-butoxyethyl ester
- 20442-11-9
- Ethanol, 2-butoxy-, nonanoate
- DTXSID0066614
- 2-butoxyethyl pelargonate
- NS00026630
- 2LXE95V7DR
- EINECS 243-825-3
- +Expand
- InChIKey： XHYOMWNQYADXSZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H30O3/c1-3-5-7-8-9-10-11-15(16)18-14-13-17-12-6-4-2/h3-14H2,1-2H3
- SMILES： CCCCCCCCC(=O)OCCOCCCC

Computed Properties

Exact Mass: 258.2196
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 14
Monoisotopic Mass: 258.21949481g/mol
Heavy Atom Count: 18
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.8
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

2-butoxyethyl nonan-1-oate Synthesis

Synthetic Circuit 1

143-08-8

143-08-8

111-76-2

111-76-2

20442-11-9

20442-11-9

1542145-07-2

1542145-07-2

87310-12-1

87310-12-1

85061-17-2

85061-17-2

Reaction Conditions

1.1 Reagents: Pyridine , Piperidinium, 4-(acetylamino)-2,2,6,6-tetramethyl-1-oxo-, tetrafluoroborate(1-) … Solvents: Dichloromethane ; 4 h, rt

Reference

Oxoammonium Salt Oxidations of Alcohols in the Presence of Pyridine Bases

Bobbitt, James M.; et al, Journal of Organic Chemistry, 2014, 79(3), 1055-1067

2-butoxyethyl nonan-1-oate Raw materials

Nonan-1-ol

2-butoxyethyl nonan-1-oate Preparation Products

2-butoxyethyl nonan-1-oate Related Literature

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20442-11-9 (2-butoxyethyl nonan-1-oate) Related Products

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